2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
Catalog No.
S7913608
CAS No.
M.F
C16H15N3OS
M. Wt
297.4 g/mol
Availability
In Stock
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Product Name
2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
IUPAC Name
2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
Molecular Formula
C16H15N3OS
Molecular Weight
297.4 g/mol
InChI
InChI=1S/C16H15N3OS/c1-10-4-2-3-5-11(10)16(20)19-7-6-12-13(8-17)15(18)21-14(12)9-19/h2-5H,6-7,9,18H2,1H3
InChI Key
YEUGMECSQQAANH-UHFFFAOYSA-N
SMILES
CC1=CC=CC=C1C(=O)N2CCC3=C(C2)SC(=C3C#N)N
Canonical SMILES
CC1=CC=CC=C1C(=O)N2CCC3=C(C2)SC(=C3C#N)N
XLogP3
2.9
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
297.09358328 g/mol
Monoisotopic Mass
297.09358328 g/mol
Heavy Atom Count
21
Dates
Last modified: 01-05-2024
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